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Compound of Interest

Compound Name: A 83-01 sodium

Cat. No.: B8088051 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling A-83-01 sodium salt, a potent inhibitor of TGF-β type I receptors.

Developed for researchers, scientists, and drug development professionals, this document

outlines the necessary personal protective equipment (PPE), step-by-step handling

instructions, and waste disposal procedures to ensure a safe laboratory environment.

Hazard Identification and Safety Precautions
A-83-01 sodium salt is a chemical compound intended for laboratory research use only.[1][2]

While some safety data sheets (SDS) for the sodium salt classify it as not a hazardous

substance or mixture, other sources for the non-salt form indicate potential hazards, including

acute oral toxicity, skin irritation, and serious eye irritation.[3] Given this conflicting information,

it is imperative to handle A-83-01 sodium salt with a high degree of caution and to use

appropriate personal protective equipment at all times.

Emergency First Aid Procedures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

CPR, avoiding mouth-to-mouth resuscitation.[3]

Skin Contact: Promptly wash the affected area with plenty of water. Contaminated clothing

and shoes should be removed. A physician should be consulted.[3]
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Eye Contact: Immediately flush the eyes with a large volume of water, ensuring to separate

the eyelids. Any contact lenses should be removed. Seek prompt medical attention.[3]

Ingestion: If the person is conscious, rinse their mouth with water. Do not induce vomiting

unless directed by medical personnel. Never give anything by mouth to an unconscious

person.[3]

Personal Protective Equipment (PPE)
Based on the potential hazards, the following PPE is mandatory when handling A-83-01

sodium salt:

PPE Category Specification

Eye/Face Protection Safety glasses with side shields or goggles.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A respirator may

be necessary for handling larger quantities or if

dust is generated.

Operational Handling Protocol
1. Preparation and Reconstitution:

A-83-01 sodium salt is typically a solid.[4] To prepare a stock solution, dissolve the compound

in a suitable solvent such as Dimethyl Sulfoxide (DMSO).[5] For instance, to create a 10 mM

stock solution from 5 mg of powder, you would reconstitute it in 1.18 ml of DMSO.[6]

2. Handling:

Always handle A-83-01 sodium salt within a well-ventilated laboratory fume hood.

Avoid the formation of dust and aerosols.

Prevent contact with skin, eyes, and clothing.[7]
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Wash hands thoroughly after handling the compound.[7]

3. Storage:

Store the solid compound in a dry, dark place at -20°C for long-term stability.[8]

Stock solutions should also be stored at -20°C and are typically stable for up to two months.

It is recommended to aliquot the solution to prevent multiple freeze-thaw cycles.[4]

Experimental Workflow for Handling A-83-01
Sodium Salt
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Workflow for Handling A-83-01 Sodium Salt

Preparation

Handling

Storage Disposal

Don Appropriate PPE

Weigh A-83-01 Sodium Salt in a Fume Hood

Reconstitute in Recommended Solvent (e.g., DMSO)

Perform Experimental Procedures in a Fume Hood

Avoid Inhalation, Ingestion, and Skin/Eye Contact

Store Solid Compound at -20°C, Protected from Light Aliquot and Store Stock Solutions at -20°C Segregate Waste (Solid, Liquid, Sharps)

Label Waste Containers Clearly

Dispose of Waste According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of A-83-01 sodium salt.
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Disposal Plan
All waste materials contaminated with A-83-01 sodium salt must be treated as hazardous

chemical waste.

1. Waste Segregation:

Solid Waste: Collect any unused A-83-01 sodium salt powder and any contaminated

materials (e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all solutions containing A-83-01 sodium salt in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not dispose of these solutions down the

drain.

Sharps Waste: Any contaminated needles, syringes, or other sharps should be disposed of

in a designated sharps container for hazardous chemical waste.

2. Labeling and Storage:

All waste containers must be clearly labeled with the contents, including the name "A-83-01

sodium salt" and the appropriate hazard warnings.

Store waste containers in a designated and secure area, away from incompatible materials,

while awaiting pickup for disposal.

3. Final Disposal:

Arrange for the disposal of all A-83-01 sodium salt waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor.

Adhere to all local, state, and federal regulations for the disposal of chemical waste.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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